Cas no 947018-15-7 (4-cyclopropyl-5-(4-pyridinyl)-2-pyrimidinamine)
4-cyclopropyl-5-(4-pyridinyl)-2-pyrimidinamine Chemical and Physical Properties
Names and Identifiers
-
- Glucocorticoid Resistance Inhibitor
- J9
- DB-206042
- HY-112255
- 4-Cyclopropyl-5-pyridin-4-yl-pyrimidin-2-ylamine
- GS-9000
- AKOS000804760
- GLXC-25802
- 4-cyclopropyl-5-pyridin-4-ylpyrimidin-2-amine
- Glucocorticoid resistance inhibitor J9
- 947018-15-7
- 4-cyclopropyl-5-(4-pyridinyl)-2-pyrimidinamine
- CS-0044393
- 4-cyclopropyl-5-(pyridin-4-yl)pyrimidin-2-amine
- CHEMBL3318864
-
- Inchi: 1S/C12H12N4/c13-12-15-7-10(8-3-5-14-6-4-8)11(16-12)9-1-2-9/h3-7,9H,1-2H2,(H2,13,15,16)
- InChI Key: PQLYPFZAOUDDHB-UHFFFAOYSA-N
- SMILES: C1(N)=NC=C(C2C=CN=CC=2)C(C2CC2)=N1
Computed Properties
- Exact Mass: 212.106196400g/mol
- Monoisotopic Mass: 212.106196400g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 64.7Ų
Experimental Properties
- Color/Form: Solid powder
4-cyclopropyl-5-(4-pyridinyl)-2-pyrimidinamine Security Information
- Signal Word:Warning
- Storage Condition:Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).
4-cyclopropyl-5-(4-pyridinyl)-2-pyrimidinamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | G913182-1mg |
Glucocorticoid Resistance Inhibitor |
947018-15-7 | 98% | 1mg |
¥955.80 | 2022-01-14 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci64340-1mg |
Glucocorticoid Resistance Inhibitor |
947018-15-7 | 98% | 1mg |
¥680.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci64340-5mg |
Glucocorticoid Resistance Inhibitor |
947018-15-7 | 98% | 5mg |
¥2599.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci64340-10mg |
Glucocorticoid Resistance Inhibitor |
947018-15-7 | 98% | 10mg |
¥4898.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci64340-25mg |
Glucocorticoid Resistance Inhibitor |
947018-15-7 | 98% | 25mg |
¥10325.00 | 2023-09-09 | |
| Key Organics Ltd | GS-9000-1MG |
Glucocorticoid Resistance Inhibitor |
947018-15-7 | >97% | 1mg |
£72.00 | 2025-02-08 | |
| Key Organics Ltd | GS-9000-5MG |
Glucocorticoid Resistance Inhibitor |
947018-15-7 | >97% | 5mg |
£198.00 | 2025-02-08 | |
| Key Organics Ltd | GS-9000-10MG |
Glucocorticoid Resistance Inhibitor |
947018-15-7 | >97% | 10mg |
£325.00 | 2025-02-08 | |
| A2B Chem LLC | AX66671-1mg |
4-cyclopropyl-5-(4-pyridinyl)-2-pyrimidinamine |
947018-15-7 | ≥98% | 1mg |
$52.00 | 2024-05-20 | |
| A2B Chem LLC | AX66671-5mg |
4-cyclopropyl-5-(4-pyridinyl)-2-pyrimidinamine |
947018-15-7 | ≥98% | 5mg |
$210.00 | 2024-05-20 |
4-cyclopropyl-5-(4-pyridinyl)-2-pyrimidinamine Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on 4-cyclopropyl-5-(4-pyridinyl)-2-pyrimidinamine
4-Cyclopropyl-5-(4-Pyridinyl)-2-Pyrimidinamine: A Comprehensive Overview
The compound 4-cyclopropyl-5-(4-pyridinyl)-2-pyrimidinamine, with CAS No. 947018-15-7, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidinamines, which are known for their structural versatility and potential biological activities. The molecule's structure features a pyrimidine ring system, which is a six-membered heterocyclic aromatic ring containing two nitrogen atoms at positions 1 and 3. The substituents on this core structure include a cyclopropyl group at position 4 and a pyridinyl group at position 5, which contribute to its unique chemical properties and biological functions.
The synthesis of 4-cyclopropyl-5-(4-pyridinyl)-2-pyrimidinamine involves a series of carefully designed organic reactions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic methods to streamline the process. These advancements not only make the compound more accessible for further studies but also highlight its potential for large-scale production in pharmaceutical applications.
One of the most promising applications of 4-cyclopropyl-5-(4-pyridinyl)-2-pyrimidinamine lies in its potential as a therapeutic agent. Preclinical studies have demonstrated that this compound exhibits potent activity against various disease models, including cancer and neurodegenerative disorders. For example, recent research has shown that it can inhibit key enzymes involved in tumor progression, making it a potential candidate for anticancer drug development. Additionally, its ability to modulate neuroprotective pathways suggests its utility in treating conditions such as Alzheimer's disease and Parkinson's disease.
The structural features of 4-cyclopropyl-5-(4-pyridinyl)-2-pyrimidinamine play a crucial role in its biological activity. The cyclopropyl group at position 4 introduces strain into the molecule, which can enhance its reactivity and binding affinity to target proteins. Similarly, the pyridinyl group at position 5 contributes to the molecule's aromaticity and electron-withdrawing properties, further influencing its pharmacokinetic profile. These characteristics make it an attractive scaffold for drug design and optimization.
In terms of pharmacokinetics, studies have shown that 4-cyclopropyl-5-(4-pyridinyl)-2-pyrimidinamine has favorable absorption and bioavailability profiles. Its ability to penetrate cellular membranes efficiently enables it to reach intracellular targets effectively. Furthermore, recent research has focused on improving its stability in vivo through chemical modifications, such as the addition of protective groups or the optimization of its stereochemistry.
The safety profile of 4-cyclopropyl-5-(4-pyridinyl)-2-pyrimidinamine is another critical aspect that has been extensively studied. Toxicological evaluations have demonstrated that it exhibits low toxicity at therapeutic doses, making it a safer option for clinical use. However, further studies are required to fully understand its long-term effects and potential for adverse reactions.
In conclusion, 4-cyclopropyl-5-(4-pyridinyl)-2-pyrimidinamine, with CAS No. 947018-15-7, represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with its promising biological activities and favorable pharmacokinetic properties, positions it as a valuable tool in drug discovery and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to make a meaningful impact on human health.
947018-15-7 (4-cyclopropyl-5-(4-pyridinyl)-2-pyrimidinamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)